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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the safe disposal of 2-Propanone, 1-
cyclopentyl-, a flammable liquid that requires careful handling.

Immediate Safety and Handling Precautions
Prior to handling 2-Propanone, 1-cyclopentyl-, it is crucial to be aware of its primary hazards.

It is classified as a flammable liquid and may cause skin and eye irritation.[1] Inhalation of

vapors may also lead to respiratory irritation.[1] Always handle this chemical in a well-ventilated

area, preferably under a chemical fume hood.[2][3] Personal protective equipment (PPE),

including safety glasses or goggles, chemical-resistant gloves, and a lab coat, must be worn at

all times.[2]

Step-by-Step Disposal Procedure
The disposal of 2-Propanone, 1-cyclopentyl- must be carried out in accordance with local,

regional, and national hazardous waste regulations.[4] Chemical waste generators are

responsible for correctly classifying and disposing of their waste.

Waste Collection:

Collect waste 2-Propanone, 1-cyclopentyl- in a designated, properly labeled, and sealed

container. The container should be made of a material compatible with the chemical.
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Do not mix with other incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Propanone, 1-cyclopentyl-," and the associated hazards (e.g., Flammable Liquid).

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[4][5]

The storage area should be designed for flammable liquids and have appropriate fire

suppression systems in place.[5]

Disposal:

Dispose of the hazardous waste through a licensed environmental waste management

company.

Provide the waste disposal company with a complete and accurate Safety Data Sheet

(SDS) for the chemical.

Never dispose of 2-Propanone, 1-cyclopentyl- down the drain or in regular trash.

Spill Management
In the event of a spill, immediate action is required to mitigate risks.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.[4][5]

Containment: For small spills, use a non-combustible absorbent material like sand, earth, or

vermiculite to soak up the chemical.[5][6]
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Collection: Carefully collect the absorbent material and place it in a sealed, labeled container

for hazardous waste disposal.[4][6]

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Quantitative Data for Related Compounds
While specific quantitative data for 2-Propanone, 1-cyclopentyl- is not readily available, data

for the closely related compound Acetone can provide a conservative reference for safety

protocols.

Parameter Value Reference Compound

OSHA PEL (TWA) 1000 ppm (2400 mg/m³) Acetone

ACGIH TLV (TWA) 250 ppm Acetone

ACGIH TLV (STEL) 500 ppm Acetone

NIOSH REL (TWA) 250 ppm (590 mg/m³) Acetone

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit; ACGIH

TLV: American Conference of Governmental Industrial Hygienists Threshold Limit Value;

NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure

Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.[6]
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Caption: Decision workflow for the proper disposal of 2-Propanone, 1-cyclopentyl-.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b058136?utm_src=pdf-body-img
https://www.benchchem.com/product/b058136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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